Cas no 628691-73-6 (3-Bromo-8-fluoroimidazo1,2-apyridine)

• Product Name: 3-Bromo-8-fluoroimidazo1,2-apyridine
• CAS No: 628691-73-6
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD09954955
• CID: 868034
• PubChem ID: 34176476
• Update Time: 2025-05-23

3-Bromo-8-fluoroimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-8-fluoro-Imidazo[1,2-a]pyridine
• 3-BROMO-8-FLUOROH-IMIDAZO[1,2-A]PYRIDINE
• 3-bromo-8-fluoroimidazo[1,2-a]pyridine
• 3-bromo-8-fluoroimidazo[1,2-alpha]pyridine
• PS-6895
• 628691-73-6
• SCHEMBL5777594
• AKOS016011517
• CS-0038788
• MFCD09954955
• Imidazo[1,2-a]pyridine, 3-bromo-8-fluoro-
• DTXSID10652978
• J-512088
• RNVWXBQACVWOPI-UHFFFAOYSA-N
• SB38010
• 3-Bromo-8-fluoroimidazo1,2-apyridine

• MDL： MFCD09954955
• Inchi： 1S/C7H4BrFN2/c8-6-4-10-7-5(9)2-1-3-11(6)7/h1-4H
• InChI Key： RNVWXBQACVWOPI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=CC=CN21)F

Computed Properties

• Exact Mass: 213.95400
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Density: 1.806
• Refractive Index: 1.664
• PSA: 17.30000
• LogP: 2.23590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-Bromo-8-fluoroimidazo1,2-apyridine

3-Bromo-8-Fluoroimidazo[1,2-a]pyridine: A Comprehensive Overview

3-Bromo-8-fluoroimidazo[1,2-a]pyridine, also known by its CAS registry number CAS No. 628691-73-6, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique structural features and potential applications in drug discovery. The molecule consists of a pyridine ring fused with an imidazole ring, with substituents at the 3-bromo and 8-fluoro positions. These substituents play a crucial role in modulating the electronic properties and bioactivity of the compound.

The synthesis of 3-bromo-8-fluoroimidazo[1,2-a]pyridine typically involves multi-step organic reactions, often utilizing directed metallation or coupling strategies to achieve the desired substitution pattern. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, which are critical for scaling up production for research purposes. The compound's structure has been extensively studied using techniques such as X-ray crystallography and computational modeling, providing insights into its conformational flexibility and electronic distribution.

One of the most promising applications of CAS No. 628691-73-6 lies in its potential as a lead compound for drug development. Research has shown that imidazo[1,2-a]pyridines can act as modulators of various ion channels and receptors, making them valuable targets in therapeutic areas such as neurology and oncology. For instance, studies have demonstrated that this compound exhibits activity against certain voltage-gated sodium channels, which are implicated in pain signaling and epilepsy. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) suggests potential utility in treating conditions like inflammatory diseases.

The incorporation of bromine and fluorine substituents in the molecule enhances its pharmacokinetic properties, such as solubility and bioavailability. Bromine substitution at the 3-position contributes to increased molecular weight and lipophilicity, while fluorine at the 8-position improves metabolic stability. These attributes make 3-bromo-8-fluoroimidazo[1,2-a]pyridine an attractive candidate for further preclinical evaluation. Recent studies have also explored its potential as a building block for constructing larger heterocyclic frameworks, which could lead to novel drug candidates with improved efficacy.

In terms of chemical reactivity, CAS No. 628691-73-6 exhibits interesting behavior under various reaction conditions. For example, it can undergo nucleophilic aromatic substitution due to the electron-withdrawing effects of the bromine and fluorine atoms. This reactivity has been leveraged in designing cascade reactions to synthesize complex molecules with multiple functional groups. Furthermore, the compound's ability to act as a ligand in metal-mediated transformations opens up new avenues for catalytic applications.

The environmental impact of 3-bromo-8-fluoroimidazo[1,2-a]pyridine is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological fate of this compound is essential. Preliminary studies indicate that it undergoes microbial degradation under aerobic conditions, though further research is needed to assess its long-term environmental effects.

In conclusion, CAS No. 628691-73-6, or 3-bromo-8-fluoroimidazo[1,2-a]pyridine, represents a versatile molecule with significant potential across multiple scientific domains. Its unique structure, favorable pharmacokinetic properties, and diverse reactivity make it a valuable tool for researchers in chemistry and pharmacology. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in advancing both academic research and industrial innovation.